Cas no 893729-73-2 (5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid)

• Product Name: 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid
• CAS No: 893729-73-2
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 5823686
• PubChem ID: 18801347
• Update Time: 2025-06-30

5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 893729-73-2
• AKOS002666036
• EN300-1131875
• 5-(5-methoxypyridin-3-yl)furan-2-carboxylic acid
• 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid

• Inchi： 1S/C11H9NO4/c1-15-8-4-7(5-12-6-8)9-2-3-10(16-9)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： JSWGSUOULQJBJX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid

5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid (CAS No. 893729-73-2): An Overview of Its Structure, Properties, and Applications

5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid (CAS No. 893729-73-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, physical properties, and potential applications of 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid, highlighting recent advancements and ongoing research efforts.

Chemical Structure and Synthesis:

5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid is a heterocyclic compound that combines a furan ring with a pyridine ring, both of which are functional groups known for their biological activity. The methoxy group attached to the pyridine ring further enhances its reactivity and stability. The synthesis of this compound typically involves multi-step reactions, including the formation of the furan ring and the subsequent coupling with the pyridine moiety. Recent studies have explored various synthetic routes to optimize yield and purity, such as the use of transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis methods.

Physical Properties:

The physical properties of 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid are crucial for understanding its behavior in different environments. This compound is a solid at room temperature and exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is typically around 180°C, although this can vary slightly depending on the purity and crystalline form. The compound's molecular weight is 241.24 g/mol, which influences its diffusion properties and interactions with biological systems.

Spectroscopic Analysis:

Spectroscopic techniques play a vital role in characterizing the structure and purity of 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to confirm the presence of specific functional groups, such as the methoxy group on the pyridine ring and the carboxylic acid group on the furan ring. Infrared (IR) spectroscopy provides information about the vibrational modes of these functional groups, while mass spectrometry (MS) helps determine the molecular weight and confirm the absence of impurities.

Biological Activity:

The biological activity of 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid has been a focus of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated antiproliferative effects on cancer cells, making it a promising candidate for cancer therapy. Recent clinical trials have also explored its potential as a neuroprotective agent in neurodegenerative diseases like Alzheimer's disease.

Mechanism of Action:

The mechanism by which 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid exerts its biological effects is multifaceted. It primarily targets enzymes involved in inflammation and cell proliferation pathways. For instance, it can inhibit COX enzymes, which are responsible for producing prostaglandins that mediate inflammation. Additionally, it may interfere with signaling pathways that regulate cell growth and survival, such as the mitogen-activated protein kinase (MAPK) pathway. These mechanisms contribute to its broad-spectrum activity against various diseases.

Pharmacokinetics: strong>

The pharmacokinetic properties of 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid are essential for understanding its behavior in vivo. Studies have shown that it has good oral bioavailability and a moderate half-life, making it suitable for chronic administration. The compound is primarily metabolized in the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces. These properties make it an attractive candidate for drug development.

Toxicity and Safety: strong>

Evaluating the toxicity and safety profile of any potential therapeutic agent is crucial before advancing to clinical trials. Preclinical studies on 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid have shown that it has low toxicity at therapeutic doses. However, higher doses may cause mild gastrointestinal side effects such as nausea and diarrhea. Long-term safety studies are ongoing to ensure its suitability for prolonged use.

Clinical Trials: strong>

Clinical trials are currently underway to assess the efficacy and safety of 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid in various therapeutic indications. Early-phase trials have demonstrated promising results in reducing inflammation in patients with rheumatoid arthritis and other inflammatory conditions. Additionally, phase II trials are exploring its potential as an adjunct therapy in cancer treatment, particularly in combination with standard chemotherapy regimens.

FUTURE DIRECTIONS AND CONCLUSIONS: strong>

The future prospects for 5-(5-Methoxypyridin-3-yl)furan-2-carboxylic acid strong> are promising due to its diverse biological activities and favorable pharmacological properties. Ongoing research aims to optimize its formulation for improved delivery and efficacy while minimizing side effects. Additionally, efforts are being made to identify novel analogs with enhanced potency and selectivity for specific therapeutic targets.

In conclusion, 5-(5-Methoxypyridin -3 - yl )furan - 2 - carboxylic acid strong > represents a significant advancement in medicinal chemistry with potential applications across multiple disease areas . Its unique chemical structure , combined with robust biological activity , makes it an exciting candidate for further development . As research continues , we can expect to see more innovative uses of this compound in both academic and industrial settings . p > article > response >